Cas no 900005-47-2 (N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide
• CAS No: 900005-47-2
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 5504848
• Update Time: 2025-06-15

N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-ylmethyl)propanamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C23H21N3O2S/c1-17-10-11-20-21(15-17)29-23(25-20)26(16-18-7-5-6-13-24-18)22(27)12-14-28-19-8-3-2-4-9-19/h2-11,13,15H,12,14,16H2,1H3
• InChI Key： ZMKXFDKKVZVMPX-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(C)C=C2S1)CC1=NC=CC=C1)(=O)CCOC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide

N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide: An Overview of a Promising Compound

N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide (CAS No. 900005-47-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The molecular structure of N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide is composed of a benzothiazole ring, a phenoxy group, and a pyridine moiety. These functional groups contribute to its distinct chemical properties and biological activities. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzothiazole ring, the introduction of the phenoxy group, and the coupling with the pyridine derivative.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide. For instance, a novel one-pot synthesis method using microwave-assisted reactions has been reported to significantly reduce reaction time and improve overall efficiency. This approach not only enhances the practicality of large-scale production but also aligns with green chemistry principles by minimizing waste generation.

Biological Properties and Mechanisms of Action

N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide has demonstrated significant antioxidant activity. It can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions where oxidative stress plays a crucial role, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Applications and Research Advancements

The potential clinical applications of N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide are being actively investigated in preclinical and early-stage clinical trials. Preliminary results from animal models have shown promising outcomes in reducing inflammation and oxidative stress in various disease models. For example, in a study on murine models of rheumatoid arthritis, treatment with this compound led to a significant reduction in joint inflammation and improved mobility.

In another study focusing on neurodegenerative diseases, N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide was found to protect neurons from oxidative stress-induced cell death. This protective effect was attributed to its ability to modulate key signaling pathways involved in cell survival and apoptosis.

Safety Profile and Future Directions

The safety profile of N-(6-methyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-2-yl)methylpropanamide is an important consideration for its potential therapeutic use. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

Future directions for research on N-(6-methyl-1,3-benzothiazol-2-y l)-3-phenoxy-N-(pyridin - 2 - yl )m eth yl p r o p an amide strong > include optimizing its pharmacokinetic properties to enhance bioavailability and tissue distribution. Additionally, exploring combination therapies with other drugs may further enhance its therapeutic efficacy while minimizing adverse effects.

In conclusion, N-(6-methyl - 1 , 3 - b en z o th i az ol - 2 - y l ) - 3 - p h e no x y - N - ( p y r id i n - 2 - y l )m eth yl p r o p an amide strong > (CAS No . 900005 - 47 - 2 ) represents a promising compound with diverse biological activities . Its potential applications in treating inflammatory diseases , neurodegenerative disorders , and other conditions characterized by oxidative stress make it an exciting area of ongoing research . As more data becomes available from clinical trials , it is likely that this compound will play an increasingly important role in pharmaceutical development . p >